Cas no 894074-82-9 (3-chloro-6-methylpyridine-2-carboxylic acid)

• Product Name: 3-chloro-6-methylpyridine-2-carboxylic acid
• CAS No: 894074-82-9
• MF: C₇H₆ClNO₂
• MW: 171.581040859222
• MDL: MFCD13189302
• CID: 1036209
• PubChem ID: 57336599
• Update Time: 2024-10-26

3-chloro-6-methylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-methyl-2-Pyridinecarboxylic acid
• 3-Chloro-6-methylpicolinic acid
• 3-chloro-6-methylpyridine-2-carboxylic acid
• 3-Chloro-6-methyl-pyridine-2-carboxylic acid
• XPCOXERJHDZKON-UHFFFAOYSA-N
• 4794AC
• FCH1175908
• AB68147
• AK112548
• AX8158564
• 2-Pyridinecarboxylic acid, 3-chloro-6-methyl-
• 3-Chloro-6-methyl-2-pyridinecarboxylic acid (ACI)
• 3-Chloro-6-methylpicolinicacid
• DTXSID60720873
• DB-105508
• CS-0063424
• P18650
• SCHEMBL4917922
• AS-65757
• MFCD13189302
• SY111588
• 894074-82-9
• AKOS016009384

• MDL： MFCD13189302
• Inchi： 1S/C7H6ClNO2/c1-4-2-3-5(8)6(9-4)7(10)11/h2-3H,1H3,(H,10,11)
• InChI Key： XPCOXERJHDZKON-UHFFFAOYSA-N
• SMILES： O=C(C1C(Cl)=CC=C(C)N=1)O

Computed Properties

• Exact Mass: 171.0087061g/mol
• Monoisotopic Mass: 171.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids